Cas no 1009838-81-6 (4-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

• Product Name: 4-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• CAS No: 1009838-81-6
• MF: C₈H₄IN₃
• MW: 269.041933059692
• CID: 1090720
• PubChem ID: 59145835
• Update Time: 2025-04-20

4-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• DTXSID60731106
• WOUDYMHTZNGFKM-UHFFFAOYSA-N
• SCHEMBL3561097
• 1009838-81-6

• Inchi： 1S/C8H4IN3/c9-6-1-2-11-8-7(6)5(3-10)4-12-8/h1-2,4H,(H,11,12)
• InChI Key： WOUDYMHTZNGFKM-UHFFFAOYSA-N
• SMILES： IC1C=CN=C2C=1C(C#N)=CN2

Computed Properties

• Exact Mass: 268.94499g/mol
• Monoisotopic Mass: 268.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų